![molecular formula C15H14Cl2N2O B5566225 N-(3-chlorophenyl)-N'-[2-(4-chlorophenyl)ethyl]urea](/img/structure/B5566225.png)
N-(3-chlorophenyl)-N'-[2-(4-chlorophenyl)ethyl]urea
Description
Scientific Research Applications
Ethyl Carbamate in Foods and Beverages
Ethyl carbamate (urethane) is found in various fermented foods and beverages, where it's recognized for its genotoxic and carcinogenic properties across several species. Its presence in foodstuffs highlights the importance of understanding chemical reactions that lead to its formation, including from urea, and suggests potential research applications in food safety and chemistry (Weber & Sharypov, 2009).
Electrochemical Surface Finishing and Energy Storage
Research on haloaluminate room-temperature ionic liquids (RTILs) and mixtures, including those with urea, for electrochemical technology applications in electroplating and energy storage, indicates a broad area of application for urea derivatives in advanced material processing and energy solutions (Tsuda, Stafford, & Hussey, 2017).
Urea Biosensors
Advancements in biosensors for detecting and quantifying urea concentration showcase the role of urea derivatives in medical and environmental monitoring technologies. These applications point towards potential research directions in developing sensitive detection methods for various compounds, including N-(3-chlorophenyl)-N'-[2-(4-chlorophenyl)ethyl]urea (Botewad et al., 2021).
Urease Inhibitors in Medical Applications
The study of urease inhibitors, including urea derivatives, for treating infections caused by Helicobacter pylori and Proteus species in the gastric and urinary tracts, respectively, opens up research avenues in pharmaceutical applications targeting enzyme inhibition for therapeutic purposes (Kosikowska & Berlicki, 2011).
Urea as a Hydrogen Carrier
Explorations into using urea as a hydrogen carrier for fuel cell power highlight its potential in renewable energy research, focusing on sustainable and safe energy supply solutions. This area could be relevant for studying the chemical properties and applications of N-(3-chlorophenyl)-N'-[2-(4-chlorophenyl)ethyl]urea in energy systems (Rollinson et al., 2011).
properties
IUPAC Name |
1-(3-chlorophenyl)-3-[2-(4-chlorophenyl)ethyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N2O/c16-12-6-4-11(5-7-12)8-9-18-15(20)19-14-3-1-2-13(17)10-14/h1-7,10H,8-9H2,(H2,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUFALNAJWRRFDJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC(=O)NCCC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Chlorophenyl)-3-[2-(4-chlorophenyl)ethyl]urea | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3,4-dimethoxyphenyl)-N-ethyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide](/img/structure/B5566165.png)
![N-{2-[(3-methoxyphenyl)amino]-1-methyl-2-oxoethyl}-2-furamide](/img/structure/B5566184.png)
![N-[1-(3-isoxazolyl)ethyl]-N-methyl-3-(5-methyl-2-furyl)-1H-pyrazole-5-carboxamide](/img/structure/B5566194.png)
![1-[1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)piperidin-4-yl]-3-phenylpropan-1-ol](/img/structure/B5566201.png)
![1,3,6-trimethyl-7-phenyl[1,3]oxazolo[2,3-f]purine-2,4(1H,3H)-dione](/img/structure/B5566210.png)
![[5-({3-[1-(4-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}carbonyl)-2-furyl]methanol](/img/structure/B5566211.png)
![ethyl 4-{3-[(4-fluorophenyl)amino]-3-oxopropyl}-1-piperazinecarboxylate](/img/structure/B5566243.png)
![N-(2-{[(2-methylphenyl)amino]carbonyl}phenyl)-2-furamide](/img/structure/B5566252.png)
![3-[1-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylcarbonyl)azetidin-3-yl]pyridine](/img/structure/B5566260.png)